Cas no 637032-02-1 ((4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 637032-02-1
• MF: C₁₃H₁₇NO₅S
• MW: 299.342782735825
• MDL: MFCD08272840
• CID: 1656284
• PubChem ID: 11150703
• Update Time: 2025-06-14

(4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 2-(3,4,5-trimethoxyphenyl)-, (4R)-
• (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• (2R)-2-(3,4,5-Trimethoxyphenyl)thiazolidine-4-carboxylic acid
• CS-0241786
• AKOS003681810
• (R)-2-(3,4,5-Trimethoxy-phenyl)-thiazolidine-4-carboxylic acid
• STK507967
• EN300-238037
• 637032-02-1

• MDL： MFCD08272840
• Inchi： 1S/C13H17NO5S/c1-17-9-4-7(5-10(18-2)11(9)19-3)12-14-8(6-20-12)13(15)16/h4-5,8,12,14H,6H2,1-3H3,(H,15,16)/t8-,12?/m0/s1
• InChI Key： LZYQCYSHBONTGC-KBPLZSHQSA-N
• SMILES： S1C[C@@H](C(=O)O)NC1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 299.08281
• Monoisotopic Mass: 299.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 77.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid

Research Briefing on (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 637032-02-1)

In recent years, (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 637032-02-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This thiazolidine derivative, characterized by its unique structural features, has been the subject of extensive research due to its potential therapeutic applications. The compound's molecular framework, which includes a trimethoxyphenyl group and a thiazolidine ring, suggests possible interactions with biological targets involved in various disease pathways.

Recent studies have focused on elucidating the pharmacological properties of (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits notable inhibitory activity against tubulin polymerization, a mechanism that is highly relevant in cancer therapy. The research demonstrated that the compound disrupts microtubule dynamics in vitro, leading to cell cycle arrest in the G2/M phase in several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer).

Further investigations into the structure-activity relationship (SAR) of this compound have revealed that the stereochemistry at the 4-position (R-configuration) is crucial for maintaining its biological activity. Modifications to the trimethoxyphenyl moiety have been explored to optimize potency and selectivity. Computational docking studies suggest that the compound binds to the colchicine site of tubulin, which aligns with its observed anti-mitotic effects.

Beyond its potential as an anti-cancer agent, (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid has also shown promise in other therapeutic areas. Preliminary data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters indicate that derivatives of this compound exhibit moderate anti-inflammatory activity by inhibiting NF-κB signaling. This finding opens new avenues for the development of treatments for chronic inflammatory diseases.

The synthesis of (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid has been optimized in recent years to improve yield and purity. A 2023 protocol described in Organic Process Research & Development employs a stereoselective approach using L-cysteine as a chiral starting material, achieving an overall yield of 68% with >99% enantiomeric excess. This advancement in synthetic methodology is critical for enabling further pharmacological evaluation and potential scale-up.

While the preclinical data for (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid are promising, challenges remain in its development as a therapeutic agent. Current research efforts are focused on improving its pharmacokinetic properties, particularly its oral bioavailability and metabolic stability. Additionally, toxicology studies are underway to assess its safety profile. The compound's progress through the drug development pipeline will be closely monitored by the scientific community.

In conclusion, (4R)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid represents an intriguing scaffold in medicinal chemistry with multiple potential therapeutic applications. Its dual mechanisms of action as both an anti-mitotic and anti-inflammatory agent make it particularly valuable for further investigation. As research continues, this compound may serve as a lead structure for the development of novel treatments for cancer and inflammatory diseases.